Cas no 1797616-59-1 (N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide)

• Product Name: N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide
• CAS No: 1797616-59-1
• MF: C₁₈H₁₈N₄OS
• MW: 338.426722049713
• CID: 5371527
• Update Time: 2025-05-23

N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-cyclopropyl-3-pyridin-2-ylpyrazol-1-yl)ethyl]thiophene-2-carboxamide
• N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide

• Inchi： 1S/C18H18N4OS/c23-18(17-5-3-11-24-17)20-9-10-22-16(13-6-7-13)12-15(21-22)14-4-1-2-8-19-14/h1-5,8,11-13H,6-7,9-10H2,(H,20,23)
• InChI Key： YPGFZDOERJHJTK-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2C(C3CC3)=CC(C3=NC=CC=C3)=N2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide

Recent Advances in the Study of N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide (CAS: 1797616-59-1)

The compound N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide (CAS: 1797616-59-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazole and thiophene moieties, has been investigated for its role as a modulator of specific biological pathways, particularly in the context of inflammatory and oncological diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro and in vivo experiments have demonstrated its efficacy in inhibiting key signaling pathways, such as the JAK-STAT and NF-κB pathways, which are critical in the regulation of immune responses and cell proliferation. These findings suggest that 1797616-59-1 could serve as a promising candidate for the development of novel anti-inflammatory and anti-cancer therapies.

One of the most notable advancements in this area is the optimization of the compound's pharmacokinetic properties. Researchers have employed structure-activity relationship (SAR) studies to enhance its bioavailability and reduce off-target effects. Modifications to the cyclopropyl and pyridinyl groups have been particularly impactful, leading to derivatives with improved metabolic stability and target specificity.

In addition to its therapeutic potential, 1797616-59-1 has also been explored as a tool compound in chemical biology. Its ability to selectively bind to certain protein targets has made it valuable for probing biological systems and validating drug targets. For instance, recent work has utilized this compound to investigate the role of specific kinases in disease progression, providing insights that could inform future drug discovery efforts.

The synthesis of N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide has also seen advancements. Novel synthetic routes have been developed to improve yield and purity, facilitating its use in both research and potential clinical applications. These methodologies often leverage modern techniques such as microwave-assisted synthesis and flow chemistry, which offer advantages in terms of efficiency and scalability.

Looking ahead, the continued exploration of 1797616-59-1 and its derivatives holds great promise. Ongoing preclinical studies are expected to further delineate its safety and efficacy profiles, paving the way for potential clinical trials. Moreover, the integration of computational modeling and high-throughput screening approaches may uncover additional applications for this compound, expanding its utility in the biomedical sciences.

In conclusion, N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued investigation. As the field progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics and chemical probes.